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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for 2,3,5-Trimethacarb-d3, a deuterated analog of the carbamate insecticide
Trimethacarb. Strict adherence to these protocols is crucial to ensure personal safety and
maintain a secure laboratory environment.

Chemical Profile and Hazards: 2,3,5-Trimethacarb is classified as a cholinesterase inhibitor,
similar to other carbamate pesticides.[1][2] Exposure can occur through inhalation, ingestion, or
skin contact.[1] It is characterized as a brown crystalline solid.[1][2][3] The non-deuterated form
is noted to be a skin irritant and may cause drowsiness or dizziness.[4] It is also considered a
flammable solid.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory to prevent
exposure to 2,3,5-Trimethacarb-d3. The following table summarizes the required PPE for
handling this compound.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles and Face
Shield

ANSI Z87.1 compliant safety
goggles are required. A face
shield should be worn over the
goggles, especially when there

is a risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Neoprene or nitrile gloves are
recommended for adequate
protection against carbamate
pesticides.[5] Latex gloves are
not suitable.[5] Always wear

unlined gloves.[6]

Body Protection

Laboratory Coat or Chemical-

Resistant Suit

Alab coat should be worn at a
minimum. For procedures with
a higher risk of contamination,
a chemical-resistant suit is

advised.

Respiratory Protection

NIOSH-approved Respirator

The specific type of respirator
should be determined by a risk
assessment. A fit-tested
respirator is necessary when
handling the compound as a
powder or when engineering

controls are insufficient.[6]

Foot Protection

Closed-toe Shoes and Shoe

Covers

Closed-toe shoes are
mandatory in a laboratory
setting. Chemical-resistant
shoe covers should be used
when handling larger
guantities or during spill

cleanup.
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Operational and Disposal Plans

Proper operational procedures and waste disposal are critical for the safe management of
2,3,5-Trimethacarb-d3.

Handling and Storage

Engineering Controls: All work with 2,3,5-Trimethacarb-d3 should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

General Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. The work area should be clean and uncluttered.

e Weighing and Transfer: Handle the solid compound with care to avoid generating dust. Use
appropriate tools for transfer (e.g., spatulas).

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Storage:
o Store in a well-ventilated place, away from sources of ignition.[4]
o Keep containers tightly closed in a dry, cool environment.

» Store away from strong acids, bases, and oxidizing agents.[3]

Spill and Emergency Procedures

Spill Cleanup:
o Evacuate the immediate area.

o Wear the appropriate PPE, including respiratory protection.
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For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[7]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[7]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.[7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician
immediately.[4][7]

Disposal Plan

All waste containing 2,3,5-Trimethacarb-d3 must be treated as hazardous waste and disposed
of in accordance with local, state, and federal regulations.[4]

e Solid Waste: Contaminated consumables such as gloves, wipes, and weighing papers
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing 2,3,5-Trimethacarb-d3 should be collected in a sealed,
compatible, and clearly labeled hazardous waste container. Do not mix with other waste
streams.

« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste. After rinsing, the
container can be disposed of as regular laboratory waste after defacing the label.

Experimental Workflow for Safe Handling
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The following diagram illustrates the standard workflow for safely handling 2,3,5-Trimethacarb-
d3 in a laboratory setting.
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Preparation

Don Appropriate PPE
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Perform Experiment

Complete Experiment
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Decontaminate Equipment & Work Area

.

Dispose of Hazardous Waste

:

Doff PPE

:

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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